4-Bromo-2,5-dichlorobenzoic acid
Overview
Description
4-Bromo-2,5-dichlorobenzoic acid is a chemical compound with the molecular weight of 269.91 . It is used in scientific research and has unique properties that make it valuable for various applications.
Molecular Structure Analysis
The molecular structure of 4-Bromo-2,5-dichlorobenzoic acid is represented by the linear formula C7H3BrCl2O2 . The InChI code is 1S/C7H3BrCl2O2/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H,11,12) .Physical And Chemical Properties Analysis
4-Bromo-2,5-dichlorobenzoic acid is a solid substance . It has a molecular weight of 269.91 . The compound is stored in a dry environment at 2-8°C .Scientific Research Applications
Synthesis of SGLT2 Inhibitors
4-Bromo-2,5-dichlorobenzoic acid is used as a key intermediate in the synthesis of SGLT2 inhibitors, which are a class of medications used to treat type 2 diabetes. These inhibitors work by preventing glucose reabsorption in the kidneys, leading to its excretion in urine and thus lowering blood glucose levels .
Organic Synthesis Research
Due to its halogenated structure, this compound serves as a versatile building block in organic synthesis. It can undergo various chemical reactions, including Suzuki coupling, which is used to form biaryl compounds that are prevalent in pharmaceuticals and agrochemicals .
Material Science
In material science, 4-Bromo-2,5-dichlorobenzoic acid can be used to modify the surface properties of materials. This can enhance the interaction with other substances, which is crucial in the development of new materials with specific characteristics .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry to calibrate instruments or validate methods, ensuring the accuracy and reliability of analytical results .
Environmental Studies
Researchers can use 4-Bromo-2,5-dichlorobenzoic acid to study the environmental fate of halogenated benzoic acids, which are common pollutants. Understanding their degradation and transformation can help in environmental monitoring and remediation efforts .
Pharmacology
In pharmacology, the compound’s role as a precursor in synthesizing various active pharmaceutical ingredients (APIs) is of significant interest. It can lead to the development of new drugs with potential therapeutic applications .
Chemical Education
This chemical is also used in academic settings for educational purposes, such as teaching advanced organic chemistry synthesis techniques and reaction mechanisms to students .
Dopamine Neurotransmission Modulation
Although not directly related to 4-Bromo-2,5-dichlorobenzoic acid, its structural analog, 4-Bromo-2,5-difluorobenzoic acid, has been noted for its role as a modulator of dopamine neurotransmission, specifically as a dopaminergic stabilizer. This highlights the potential for 4-Bromo-2,5-dichlorobenzoic acid to be used in neurological research to explore similar pathways .
Safety and Hazards
properties
IUPAC Name |
4-bromo-2,5-dichlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrCl2O2/c8-4-2-5(9)3(7(11)12)1-6(4)10/h1-2H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVJHKDHDHAPDPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)Br)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrCl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20585485 |
Source
|
| Record name | 4-Bromo-2,5-dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20585485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2,5-dichlorobenzoic acid | |
CAS RN |
885532-41-2 |
Source
|
| Record name | 4-Bromo-2,5-dichlorobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20585485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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